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Compound of Interest

Compound Name: Methyl 2-(hydroxymethyl)acrylate

Cat. No.: B095389 Get Quote

An In-Depth Technical Guide to CAS Number 15484-46-5: Methyl 2-(hydroxymethyl)acrylate
(MHA)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of Methyl 2-(hydroxymethyl)acrylate (MHA), CAS number 15484-

46-5. The information is tailored for researchers and professionals in drug development and

materials science, with a focus on data presentation, experimental methodologies, and the

underlying chemical and biological pathways.

Chemical and Physical Properties
Methyl 2-(hydroxymethyl)acrylate is a functional monomer possessing both a reactive

acrylate group and a primary hydroxyl group. This bifunctionality makes it a valuable building

block in polymer synthesis for a variety of applications.

Table 1: General and Physical Properties of Methyl 2-(hydroxymethyl)acrylate
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Property Value References

CAS Number 15484-46-5 [1][2]

IUPAC Name
methyl 2-(hydroxymethyl)prop-

2-enoate
[3]

Molecular Formula C₅H₈O₃ [1][2]

Molecular Weight 116.12 g/mol [1][2]

Appearance Colorless liquid [3]

Density 1.129 g/cm³ at 25 °C [2][4]

Boiling Point 71-72 °C at 2 Torr [3]

Flash Point 90 °C [3]

Refractive Index n20/D 1.456 [4]

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

dichloromethane.[3] Limited

data on water solubility.

[3]

Storage

2-8°C, often stabilized with

inhibitors like MEHQ

(hydroquinone monomethyl

ether) to prevent

polymerization.[2][4]

[2][4]

Table 2: Computed Chemical Properties of Methyl 2-(hydroxymethyl)acrylate
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Property Value Reference

Topological Polar Surface Area

(TPSA)
46.53 Å² [1]

LogP (octanol-water partition

coefficient)
-0.29 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 3 [1]

Rotatable Bonds 2 [1]

Synthesis and Reactivity
MHA is a reactive monomer that can undergo a variety of chemical transformations, primarily

through its acrylate and hydroxyl functionalities.

Synthesis via the Baylis-Hillman Reaction
A common laboratory-scale synthesis of MHA involves the Baylis-Hillman reaction between

methyl acrylate and formaldehyde, typically catalyzed by a tertiary amine such as 1,4-

diazabicyclo[2.2.2]octane (DABCO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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